Cas no 1806356-70-6 (2,5-Dichloro-3-nitrobenzylamine)

• Product Name: 2,5-Dichloro-3-nitrobenzylamine
• CAS No: 1806356-70-6
• MF: C₇H₆Cl₂N₂O₂
• MW: 221.040739536285
• CID: 4989772
• Update Time: 2025-05-22

2,5-Dichloro-3-nitrobenzylamine Chemical and Physical Properties

Names and Identifiers

• 2,5-Dichloro-3-nitrobenzylamine

• Inchi： 1S/C7H6Cl2N2O2/c8-5-1-4(3-10)7(9)6(2-5)11(12)13/h1-2H,3,10H2
• InChI Key： NLEJQIUZGHFNIV-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(=CC=1CN)Cl)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 197
• XLogP3: 1.9
• Topological Polar Surface Area: 71.8

Additional information on 2,5-Dichloro-3-nitrobenzylamine

Recent Advances in the Study of 2,5-Dichloro-3-nitrobenzylamine (CAS: 1806356-70-6) in Chemical Biology and Pharmaceutical Research

The compound 2,5-Dichloro-3-nitrobenzylamine (CAS: 1806356-70-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This research briefing aims to synthesize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications. Recent studies have highlighted its role as a key intermediate in the synthesis of novel pharmacophores, particularly in the development of kinase inhibitors and antimicrobial agents.

One of the most notable advancements in the study of 2,5-Dichloro-3-nitrobenzylamine is its application in the design of selective kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against specific tyrosine kinases implicated in cancer progression. The researchers utilized a structure-activity relationship (SAR) approach to optimize the compound's binding affinity, achieving nanomolar potency in vitro. These findings suggest that 2,5-Dichloro-3-nitrobenzylamine derivatives could serve as promising candidates for targeted cancer therapies.

In addition to its role in oncology, recent research has explored the antimicrobial properties of 2,5-Dichloro-3-nitrobenzylamine. A study conducted by a team at the University of Cambridge revealed that this compound exhibits broad-spectrum activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The mechanism of action appears to involve disruption of bacterial cell wall synthesis, as evidenced by electron microscopy and proteomic analyses. These results underscore the potential of 2,5-Dichloro-3-nitrobenzylamine as a scaffold for developing next-generation antibiotics.

The synthetic accessibility of 2,5-Dichloro-3-nitrobenzylamine has also been a focus of recent investigations. A 2024 paper in Organic Letters described a novel, high-yield synthesis route utilizing palladium-catalyzed cross-coupling reactions. This method not only improves the scalability of production but also enables the introduction of diverse functional groups, thereby expanding the compound's utility in medicinal chemistry. The authors reported a 92% yield under optimized conditions, marking a significant improvement over traditional synthetic approaches.

Despite these promising developments, challenges remain in the clinical translation of 2,5-Dichloro-3-nitrobenzylamine-based therapeutics. Pharmacokinetic studies have identified issues related to metabolic stability and bioavailability that must be addressed through further structural modifications. Current research efforts are focused on prodrug strategies and formulation optimization to overcome these limitations. The compound's potential toxicity profile also warrants thorough investigation in preclinical models before advancing to human trials.

Looking ahead, the unique chemical properties of 2,5-Dichloro-3-nitrobenzylamine position it as a valuable tool for chemical biology research and drug discovery. Its dual functionality as both an electrophile and nucleophile makes it particularly useful for probing biological systems and developing covalent inhibitors. Future research directions may include exploring its applications in proteolysis-targeting chimeras (PROTACs) and other emerging therapeutic modalities. The continued investigation of this compound and its derivatives is expected to yield important insights into structure-based drug design and target engagement strategies.